Cas no 77985-07-0 (1-Butanamine,4-chloro-N-(4-chlorobutyl)-, hydrochloride (1:1))

• Product Name: 1-Butanamine,4-chloro-N-(4-chlorobutyl)-, hydrochloride (1:1)
• CAS No: 77985-07-0
• MF: C₈H₁₈Cl₃N
• MW: 234.594219684601
• CID: 572671
• PubChem ID: 3060322
• Update Time: 2025-04-19

1-Butanamine,4-chloro-N-(4-chlorobutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,4-chloro-N-(4-chlorobutyl)-, hydrochloride (1:1)
• 1-Butylamine, 4-chloro-N-(4-chlorobutyl)-, hydrochloride
• 4-chloro-N-(4-chlorobutyl)butan-1-amine,hydrochloride
• B 715
• N,N-Bis(4-chlorobutyl)amine hydrochloride
• DTXSID70228638
• 77985-07-0

• Inchi： 1S/C8H17Cl2N.ClH/c9-5-1-3-7-11-8-4-2-6-10;/h11H,1-8H2;1H
• InChI Key： UXDFKAVLVLQESV-UHFFFAOYSA-N
• SMILES： ClCCCCNCCCCCl.Cl

Computed Properties

• Exact Mass: 233.05000
• Monoisotopic Mass: 233.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 61.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 116.1°C
• PSA: 12.03000
• LogP: 3.80690